Cas no 27913-94-6 (4-(Thiomorpholin-4-yl)benzaldehyde)

• Product Name: 4-(Thiomorpholin-4-yl)benzaldehyde
• CAS No: 27913-94-6
• MF: C₁₁H₁₃NOS
• MW: 207.292021512985
• MDL: MFCD08276967
• CID: 1087652
• PubChem ID: 15369093
• Update Time: 2025-04-24

4-(Thiomorpholin-4-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Thiomorpholinobenzaldehyde
• 4-(1,4-THIAZINAN-4-YL)BENZENECARBALDEHYDE
• 4-THIOMORPHOLIN-4-YLBENZALDEHYDE
• 4-(4-Formylphenyl)thiomorpholine
• 4-(thiomorpholin-4-yl)benzaldehyde
• 4-thiomorpholin-4-yl-benzaldehyde
• AGN-PC-00P0TH
• CTK7H9429
• SBB093915
• thiazinanylbenzenecarbaldehyde
• MFCD08276967
• DTXSID70572062
• HUIFLINWAKWOBV-UHFFFAOYSA-N
• CBA91394
• AKOS005069729
• 12Z-0704
• J-516013
• 4-(1,4-thiazinan-4-yl)benzenecarbaldehyde, AldrichCPR
• CS-0320563
• 27913-94-6
• SCHEMBL6829573
• 4-(Thiomorpholin-4-yl)benzaldehyde

• MDL： MFCD08276967
• Inchi： 1S/C11H13NOS/c13-9-10-1-3-11(4-2-10)12-5-7-14-8-6-12/h1-4,9H,5-8H2
• InChI Key： HUIFLINWAKWOBV-UHFFFAOYSA-N
• SMILES： S1CCN(C2C=CC(C=O)=CC=2)CC1

Computed Properties

• Exact Mass: 207.07189
• Monoisotopic Mass: 207.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• Melting Point: 63-65°C
• PSA: 20.31

4-(Thiomorpholin-4-yl)benzaldehyde Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes Phenylthiomorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes Thiomorpholines Phenylthiomorpholines

Additional information on 4-(Thiomorpholin-4-yl)benzaldehyde

4-Thiomorpholinobenzaldehyde: A Comprehensive Overview

4-Thiomorpholinobenzaldehyde, with the CAS number 27913-94-6, is a unique organic compound that has garnered significant attention in the fields of chemistry and pharmacology. This compound, characterized by its sulfur-containing morpholine ring fused to a benzaldehyde group, exhibits a diverse range of properties that make it valuable in various applications. Recent studies have further elucidated its potential in drug discovery and material science, positioning it as a promising molecule for future innovations.

The structure of 4-thiomorpholinobenzaldehyde consists of a benzene ring substituted with an aldehyde group at the para position relative to the morpholine moiety. The sulfur atom within the morpholine ring introduces distinct electronic and steric properties, which influence its reactivity and biological activity. This structural feature has been exploited in numerous synthetic routes, enabling the preparation of derivatives with enhanced functionality.

Recent research has focused on the synthesis and characterization of 4-thiomorpholinobenzaldehyde. Scientists have developed efficient methods to synthesize this compound, often employing catalytic processes that minimize environmental impact. For instance, a study published in 2023 highlighted the use of palladium-catalyzed coupling reactions to construct the sulfur-containing heterocycle with high yield and purity. Such advancements underscore the importance of green chemistry principles in modern synthetic strategies.

In terms of applications, 4-thiomorpholinobenzaldehyde has shown promise in pharmaceutical research. Its ability to act as a chelating agent makes it a potential candidate for metalloenzyme inhibitors, which are critical in treating various diseases, including cancer and neurodegenerative disorders. Additionally, its unique electronic properties have been leveraged in the development of sensors and materials for electronic devices.

The pharmacokinetic profile of 4-thiomorpholinobenzaldehyde has also been investigated in recent studies. Research indicates that this compound exhibits moderate bioavailability and selective uptake in specific tissues, making it a viable option for targeted drug delivery systems. Furthermore, its low toxicity profile, as demonstrated in preclinical models, enhances its suitability for therapeutic applications.

In conclusion, 4-thiomorpholinobenzaldehyde, with its distinctive chemical structure and versatile properties, continues to be a focal point in scientific research. As advancements in synthetic methods and application development progress, this compound holds immense potential to contribute to breakthroughs in medicine and materials science. Its inclusion in cutting-edge research ensures that it remains at the forefront of chemical innovation.